Cas no 189763-34-6 (6-oxopiperidine-3-carboxamide)

6-oxopiperidine-3-carboxamide Properties

Names and Identifiers

• 3-Piperidinecarboxamide,6-oxo-
• 3-Piperidinecarboxamide,6-oxo-(9CI)
• 6-oxopiperidine-3-carboxamide
• ANLIFTKIEQPNJZ-UHFFFAOYSA-N
• 3-Piperidinecarboxamide, 6-oxo-
• EN300-113381
• 189763-34-6
• CS-0222969
• Z458890528
• AKOS023836373
• 6-Oxo-3-piperidinecarboxamide #
• SB42741
• (3S)-6-oxopiperidine-3-carboxamide
• 2380900-89-8
• +Expand

• InChIKey： ANLIFTKIEQPNJZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10N2O2/c7-6(10)4-1-2-5(9)8-3-4/h4H,1-3H2,(H2,7,10)(H,8,9)
• SMILES： O=C1NCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 142.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.074227566g/mol
• Heavy Atom Count: 10
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• LogP: 0.02700
• PSA: 72.19000
• Boiling Point: 491.7±34.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 251.2±25.7 °C
• Density: 1.2±0.1 g/cm3